Cas no 3253-17-6 (L-Alanyl-L-histidine)

• Product Name: L-Alanyl-L-histidine
• CAS No: 3253-17-6
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• MDL: MFCD00037853
• CID: 315613
• PubChem ID: 9837455
• Update Time: 2025-04-19

L-Alanyl-L-histidine Chemical and Physical Properties

Names and Identifiers

• L-Histidine, L-alanyl-
• Ala-His-OH
• H-Ala-His-OH
• 2-(2-aminopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid
• 2-(2-azanylpropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid
• 2-(alanylamino)-3-(1H-imidazol-5-yl)propionic acid
• ALA-HIS
• alanyl-histidine
• alanylhistidine (L-Ala-L-His)
• L-alanyl-histidine
• L-alanyl-L-histidine
• N-L-alanyl-L-histidine
• Alanine Histidine dipeptide
• SCHEMBL308989
• AKOS015893950
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-(1H-imidazol-5-yl)propanoic acid
• W-106836
• (S)-2-((S)-2-aminopropanamido)-3-(1H-imidazol-4-yl)propanoic acid
• CHEMBL1221620
• MFCD00037853
• NS00045703
• Q27144099
• BDBM50348857
• (S)-2-((S)-2-Aminopropanamido)-3-(1H-imidazol-5-yl)propanoicacid
• Alanylhistidine
• AKOS010421081
• DTXSID201016440
• CHEBI:74388
• F76020
• CHEBI:73771
• AH dipeptide
• L-Ala-L-His
• Alanine-Histidine dipeptide
• (S)-2-((S)-2-Aminopropanamido)-3-(1H-imidazol-5-yl)propanoic acid
• 3253-17-6
• A-H Dipeptide
• XZWXFWBHYRFLEF-FSPLSTOPSA-N
• L-Alanyl-L-histidine

• MDL： MFCD00037853
• Inchi： 1S/C9H14N4O3/c1-5(10)8(14)13-7(9(15)16)2-6-3-11-4-12-6/h3-5,7H,2,10H2,1H3,(H,11,12)(H,13,14)(H,15,16)/t5-,7-/m0/s1
• InChI Key： XZWXFWBHYRFLEF-FSPLSTOPSA-N
• SMILES： OC([C@H](CC1=CN=CN1)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 226.10700
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Color/Form: Colorless crystals
• PSA: 121.10000
• LogP: -0.04000
• Solubility: Soluble in water.

L-Alanyl-L-histidine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides